Cas no 70926-10-2 (N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide)
![N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide structure](https://www.kuujia.com/scimg/cas/70926-10-2x500.png)
70926-10-2 structure
Product name:N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide
N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide Chemical and Physical Properties
Names and Identifiers
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- N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide
- LogP
- N'-[5-[(2-chloro-6-fluorophenyl)methyl]-1,2,4-oxadiazol-3-yl]-N,N-dimethylmethanimidamide
- N'-(5-((2-Chloro-6-fluorophenyl)methyl)-1,2,4-oxadiazol-3-yl)-N,N-dimethylmethanimidamide
- Methanimidamide, N'-(5-((2-chloro-6-fluorophenyl)methyl)-1,2,4-oxadiazol-3-yl)-N,N-dimethyl-
- 70926-10-2
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- Inchi: InChI=1S/C12H12ClFN4O/c1-18(2)7-15-12-16-11(19-17-12)6-8-9(13)4-3-5-10(8)14/h3-5,7H,6H2,1-2H3/b15-7+
- InChI Key: ONKJITMWJNQHCJ-VIZOYTHASA-N
- SMILES: CN(C)C=NC1=NOC(=N1)CC2=C(C=CC=C2Cl)F
Computed Properties
- Exact Mass: 282.0683669g/mol
- Monoisotopic Mass: 282.0683669g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5Ų
- XLogP3: 2.8
N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide Related Literature
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1. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
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M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
70926-10-2 (N'-[5-(2-chloro-6-fluorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide) Related Products
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